Cas no 84682-06-4 ([1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]-)
![[1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]- structure](https://www.kuujia.com/scimg/cas/84682-06-4x500.png)
84682-06-4 structure
Product name:[1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]-
[1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]-
- 4,4'-bis[[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]azo][1,1'-biphenyl]-2,2'-disulphonic acid
- 5-[[1-(2-chloroanilino)-1,3-dioxobutan-2-yl]diazenyl]-2-[4-[[1-(2-chloroanilino)-1,3-dioxobutan-2-yl]diazenyl]-2-sulfophenyl]benzenesulfonic acid
- (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis((1-(((2-chlorophenyl)amino)carbonyl)-2-oxopropyl)azo)-
- 84682-06-4
- 4,4'-Bis[[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]azo][1,1'-biphenyl]-2,2'-disulfonic acid
- EINECS 283-566-3
- 4,4'-Bis{[1-(2-chloroanilino)-1,3-dioxobutan-2-yl]diazenyl}[1,1'-biphenyl]-2,2'-disulfonic acid
- DTXSID00868829
- NS00061103
- 4,4'-Bis((1-(((2-chlorophenyl)amino)carbonyl)-2-oxopropyl)azo)(1,1'-biphenyl)-2,2'-disulphonic acid
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- Inchi: InChI=1S/C32H26Cl2N6O10S2/c1-17(41)29(31(43)35-25-9-5-3-7-23(25)33)39-37-19-11-13-21(27(15-19)51(45,46)47)22-14-12-20(16-28(22)52(48,49)50)38-40-30(18(2)42)32(44)36-26-10-6-4-8-24(26)34/h3-16,29-30H,1-2H3,(H,35,43)(H,36,44)(H,45,46,47)(H,48,49,50)
- InChI Key: QXCZMNROCAUFDQ-UHFFFAOYSA-N
- SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1Cl)N=NC2=CC(=C(C=C2)C3=C(C=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4Cl)S(=O)(=O)O)S(=O)(=O)O
Computed Properties
- Exact Mass: 788.0528888g/mol
- Monoisotopic Mass: 788.0528888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 52
- Rotatable Bond Count: 13
- Complexity: 1470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 267Ų
- XLogP3: 5.6
[1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-[1-[[(2-chlorophenyl)amino]carbonyl]-2-oxopropyl]diazenyl]- Related Literature
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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